Cas no 342036-77-5 ((2S)-2-amino-3-(piperidin-4-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(piperidin-4-yl)propanoic acid
• CAS No: 342036-77-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 918835
• PubChem ID: 40427065
• Update Time: 2025-04-19

(2S)-2-amino-3-(piperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-PIPERIDINYL) ALANINE
• (2S)-2-amino-3-(piperidin-4-yl)propanoic acid
• 3-(Piperidin-4-yl)-alanine
• 342036-77-5
• AB21194
• 109339-30-2
• (2R)-2-amino-3-(4-piperidyl)propanoic acid
• (2S)-2-amino-3-(4-piperidyl)propanoic acid
• AKOS006371952
• EN300-6443831
• 1923070-44-3
• CS-0450921
• 2-AMINO-3-(PIPERIDIN-4-YL)PROPANOIC ACID
• 2-AMINO-3-(PIPERIDIN-4-YL)PROPANOICACID
• SCHEMBL160000

• Inchi： 1S/C8H16N2O2/c9-7(8(11)12)5-6-1-3-10-4-2-6/h6-7,10H,1-5,9H2,(H,11,12)/t7-/m0/s1
• InChI Key： VVDNQYDGDFYGMM-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1CCNCC1)N)=O

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35000
• LogP: 0.81710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives